Cas no 1260642-05-4 (5-(Azetidin-3-yl)-2-methylpyridine)

• Product Name: 5-(Azetidin-3-yl)-2-methylpyridine
• CAS No: 1260642-05-4
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD17481863
• CID: 4827812
• PubChem ID: 66634533
• Update Time: 2025-05-22

5-(Azetidin-3-yl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-2-methylpyridine
• 5-(3-Azetidinyl)-2-methylpyridine
• GS0702
• SY267550
• 5-(Azetidin-3-yl)-2-methylpyridine

• MDL： MFCD17481863
• Inchi： 1S/C9H12N2/c1-7-2-3-8(6-11-7)9-4-10-5-9/h2-3,6,9-10H,4-5H2,1H3
• InChI Key： IYGUMRKABSJDDV-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NC(C)=CC=2)C1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-(Azetidin-3-yl)-2-methylpyridine

5-(Azetidin-3-yl)-2-methylpyridine (CAS No. 1260642-05-4): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the dynamic field of medicinal chemistry, 5-(Azetidin-3-yl)-2-methylpyridine (CAS 1260642-05-4) has emerged as a crucial heterocyclic compound with significant potential in drug discovery. This nitrogen-containing bicyclic structure combines the unique properties of both azetidine and pyridine rings, making it particularly valuable for designing novel bioactive molecules and pharmaceutical intermediates.

The molecular architecture of 5-(Azetidin-3-yl)-2-methylpyridine features a 2-methylpyridine moiety connected to an azetidin-3-yl group at the 5-position. This specific arrangement creates multiple sites for molecular modification, allowing medicinal chemists to develop targeted compounds with optimized pharmacokinetic properties. Recent studies highlight its growing importance in addressing current challenges in CNS drug development and GPCR-targeted therapies.

From a synthetic chemistry perspective, 1260642-05-4 serves as an excellent scaffold for fragment-based drug design. The azetidine ring provides conformational constraints that can enhance binding affinity, while the methylpyridine component contributes to improved solubility profiles. These characteristics make it particularly valuable in developing treatments for neurodegenerative diseases and metabolic disorders, two areas receiving substantial research attention in 2024.

The pharmaceutical industry has shown increasing interest in 5-(Azetidin-3-yl)-2-methylpyridine derivatives due to their potential in creating selective kinase inhibitors. Several patent applications in recent years have disclosed its utility in developing compounds targeting protein-protein interactions, a hot topic in precision medicine approaches. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for blood-brain barrier penetration.

Quality control of CAS 1260642-05-4 requires careful attention to regioisomeric purity and chiral integrity, especially when used in asymmetric synthesis. Advanced analytical techniques like HPLC-MS and chiral chromatography are typically employed to ensure the material meets pharmaceutical-grade standards. The growing demand for high-purity azetidine-containing building blocks has driven innovations in its large-scale synthesis and purification methods.

In drug metabolism studies, the 2-methylpyridine-azetidine hybrid structure demonstrates favorable metabolic stability compared to similar compounds with larger ring systems. This property, combined with its moderate basic pKa, contributes to improved oral bioavailability in preclinical models. Researchers are particularly interested in its potential to reduce first-pass metabolism issues common with many CNS-targeted drugs.

The commercial availability of 5-(Azetidin-3-yl)-2-methylpyridine has expanded significantly in recent years, with multiple fine chemical suppliers offering it in various quantities. Current market trends indicate growing applications in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. Its price stability and reliable supply chain make it an attractive option for both academic research and industrial drug discovery programs.

Environmental and safety considerations for 1260642-05-4 follow standard protocols for handling nitrogen-containing heterocycles. Proper laboratory ventilation and personal protective equipment are recommended during manipulation. The compound's ecotoxicological profile appears favorable compared to many aromatic amines, contributing to its acceptance in green chemistry initiatives within the pharmaceutical sector.

Future research directions for 5-(Azetidin-3-yl)-2-methylpyridine include exploration of its metal-organic framework applications and potential in bioconjugation chemistry. The compound's versatility continues to attract attention in developing targeted drug delivery systems and molecular imaging probes. As synthetic methodologies advance, we anticipate seeing more innovative applications of this valuable chemical building block in cutting-edge therapeutic development.